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Compound of Interest

Compound Name: Phenoxy-d5-acetic Acid

Cat. No.: B027105 Get Quote

Technical Guide: Phenoxy-d5-acetic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling information, and an

overview of the experimental applications for Phenoxy-d5-acetic acid. The information is

compiled from safety data sheets of the parent compound, Phenoxyacetic acid, and product

specifications for the deuterated analogue.

Chemical and Physical Properties
Phenoxy-d5-acetic acid is a deuterated form of Phenoxyacetic acid, where the five hydrogen

atoms on the phenyl ring have been replaced with deuterium. This isotopic labeling makes it a

valuable tool in various research applications, particularly in mass spectrometry-based

quantification.

Table 1: Physical and Chemical Properties of Phenoxy-d5-acetic Acid
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Property Value Source

CAS Number 154492-74-7
LGC Standards, Clearsynth[1]

[2]

Molecular Formula C₈H₃D₅O₃ Clearsynth[2]

Molecular Weight 157.18 g/mol
LGC Standards, Clearsynth[1]

[2]

Isotopic Purity >98% No specific source found

Appearance White to off-white solid
Inferred from Phenoxyacetic

acid

Storage 2-8°C, Refrigerator Clearsynth[2]

Table 2: Physical and Chemical Properties of Phenoxyacetic Acid (Non-deuterated)

Property Value Source

CAS Number 122-59-8 Fisher Scientific[3]

Molecular Formula C₈H₈O₃ PubChem[4]

Molecular Weight 152.15 g/mol PubChem[4]

Melting Point 98 - 101 °C Fisher Scientific[3]

Boiling Point 285 °C at 760 mmHg Fisher Scientific[3]

Flash Point 165 °C Fisher Scientific[3]

Solubility Slightly soluble in water NOAA

Safety and Handling
The safety and handling precautions for Phenoxy-d5-acetic acid are based on the data

available for its non-deuterated counterpart, Phenoxyacetic acid. The isotopic labeling with

deuterium does not significantly alter the chemical hazards of the molecule.
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Hazard Identification
Phenoxyacetic acid is classified as harmful and an irritant.

Table 3: GHS Hazard Classification for Phenoxyacetic Acid

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[5]

Skin Irritation 2 H315: Causes skin irritation.[5]

Eye Irritation 2A
H319: Causes serious eye

irritation.[5]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation.[5]

First Aid Measures
If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell.[3] Rinse

mouth.[3]

If on Skin: Wash with plenty of soap and water.[3] If skin irritation occurs, get medical

advice/attention.[3] Take off contaminated clothing and wash it before reuse.[3]

If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

[3]

If in Eyes: Rinse cautiously with water for several minutes.[3] Remove contact lenses, if

present and easy to do.[3] Continue rinsing.[3] If eye irritation persists, get medical

advice/attention.[3]

Personal Protective Equipment (PPE)
Engineering Controls: Use only outdoors or in a well-ventilated area.[6]

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[6]
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Skin Protection: Wear protective gloves and clothing to prevent skin contact.[6]

Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.[6]

Storage and Disposal
Storage: Store in a well-ventilated place.[3] Keep the container tightly closed.[3]

Recommended storage for Phenoxy-d5-acetic acid is at refrigerator temperatures (2-8°C)

for long-term stability.[2]

Disposal: Dispose of contents/container to an approved waste disposal plant.[3]

Experimental Protocols and Applications
Phenoxy-d5-acetic acid is primarily used as an internal standard in analytical chemistry,

particularly for the quantification of phenoxyacetic acid and related compounds by isotope

dilution mass spectrometry.

General Workflow for Use as an Internal Standard
The deuterated standard is added to a sample at a known concentration at the beginning of the

sample preparation process. Since the deuterated and non-deuterated forms have nearly

identical chemical and physical properties, they behave similarly during extraction, cleanup,

and chromatographic separation. Any loss of the analyte during sample processing will be

mirrored by a proportional loss of the internal standard. Mass spectrometry can differentiate

between the analyte and the deuterated standard based on their mass-to-charge ratio, allowing

for accurate quantification.

Sample Preparation

Analysis

Biological or
Environmental Sample

Spike with
Phenoxy-d5-acetic acid

(Internal Standard)
Extraction of Analytes Sample Cleanup LC-MS/MS Analysis Quantification

Ratio of Analyte to
Internal Standard
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Analytical workflow for using Phenoxy-d5-acetic acid as an internal standard.

Detailed Methodology: Quantification in Water Samples
(Illustrative)
The following is a generalized protocol based on methods for analyzing similar compounds in

environmental samples.

Sample Collection: Collect water samples in appropriate containers.

Internal Standard Spiking: Add a known amount of Phenoxy-d5-acetic acid solution in a

suitable solvent (e.g., methanol) to each water sample.

Solid-Phase Extraction (SPE):

Condition an SPE cartridge (e.g., C18) with methanol followed by deionized water.

Load the spiked water sample onto the cartridge.

Wash the cartridge to remove interfering substances.

Elute the analyte and internal standard with an appropriate solvent (e.g., acetonitrile).

Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and

reconstitute in a small volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis:

Inject the reconstituted sample into an LC-MS/MS system.

Separate the analyte from other matrix components using a suitable C18 column and a

gradient of mobile phases (e.g., water with formic acid and acetonitrile with formic acid).

Detect and quantify the analyte and the internal standard using multiple reaction

monitoring (MRM) mode on a triple quadrupole mass spectrometer.

Data Analysis: Calculate the concentration of the analyte in the original sample by comparing

the peak area ratio of the analyte to the internal standard against a calibration curve.
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Signaling Pathways and Logical Relationships
The primary utility of Phenoxy-d5-acetic acid is in analytical workflows rather than in the study

of biological signaling pathways. However, a logical diagram for safe laboratory handling of this

chemical can be represented.
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Logical workflow for the safe handling of Phenoxy-d5-acetic acid in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

